Cas no 133066-70-3 (2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-)
![2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)- structure](https://www.kuujia.com/scimg/cas/133066-70-3x300.png)
133066-70-3 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-
CAS No:133066-70-3
Molecular Formula:C23H26N3O2F
Molecular Weight:395.46984
CID:160938
PubChem ID:131585
2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-
- 1-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]-3-methylbenzimidazol-2-one
- 2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methy...
- N-methylbenperidol
- 1-(1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-piperidinyl)-1,3-dihydro-3-(methyl-11C)-2H-benzimidazol-2-one
- 1-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-3-methyl-1,3-dihydro-2H-benzimidazol-2-one
- 2H-Benzimidazol-2-one, 1-(1-(4-(4-fluorophenyl)-4-oxobutyl)-4-piperidinyl)-1,3-dihydro-3-(methyl-11C)-
- N-(11C)Methyl-benperidol
- 133066-70-3
- FNMB
- DTXSID30157935
- (18F)(N-methyl)benperidol
-
- InChIKey: SJRJDHOLKUXKIB-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H26FN3O2/c1-25-20-5-2-3-6-21(20)27(23(25)29)19-12-15-26(16-13-19)14-4-7-22(28)17-8-10-18(24)11-9-17/h2-3,5-6,8-11,19H,4,7,12-16H2,1H3
- SMILES: FC1C=CC(C(CCCN2CCC(N3C(=O)N(C)C4=CC=CC=C34)CC2)=O)=CC=1
Computed Properties
- Exact Mass: 395.20108
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.200905
- Heavy Atom Count: 29
- Complexity: 585
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 43.9
Experimental Properties
- PSA: 43.86
- Refractive Index: 1.593
- Boiling Point: 542°Cat760mmHg
- Flash Point: 281.6°C
- Density: 1.226
2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)- Related Literature
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Hyo Yong Kim,Taihua Li,Cheulhee Jung,Rongzhan Fu,Dae-Yeon Cho,Ki Soo Park,Hyun Gyu Park RSC Adv., 2018,8, 37391-37395
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Jake W. Pawlowski,Noelle Kellicker,Cedric E. Bobst,Igor A. Kaltashov Analyst, 2016,141, 853-861
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Samuel Couve-Bonnaire,Dominique Cahard,Xavier Pannecoucke Org. Biomol. Chem., 2007,5, 1151-1157
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Prasenjit Maity,Tomonari Wakabayashi,Nobuyuki Ichikuni,Hironori Tsunoyama,Songhai Xie,Miho Yamauchi Chem. Commun., 2012,48, 6085-6087
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Thanh Phuong Cao,Chuc Nguyen Hang,Hieu Vu-Quang,Daniel Manaye Kabtamu,Subodh Kumar,Van Cuong Nguyen,Xuan Thang Cao New J. Chem., 2022,46, 3786-3793
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John C. Caulfield,Mary L. Hamilton,John A. Pickett,Charles A. O. Midega,Zeyaur R. Khan,Junru R. Wang,Antony M. Hooper Org. Biomol. Chem., 2015,13, 11663-11673
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V. Pirro,S. C. Guffey,M. S. Sepúlveda,C. T. Mahapatra,A. K. Jarmusch,R. G. Cooks Mol. BioSyst., 2016,12, 2069-2079
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Nurgulim A. Aimanova,Alyona Yanevich RSC Adv., 2023,13, 18700-18714
133066-70-3 (2H-Benzimidazol-2-one,1-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-3-(methyl-11C)-) Related Products
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